Cas no 40106-83-0 (9-thia-11,13,15,16-tetraazatetracyclo8.7.0.0^{2,8}.0^{13,17}heptadeca-1(10),2(8),11,14,16-pentaene)

• Product name: 9-thia-11,13,15,16-tetraazatetracyclo8.7.0.0^{2,8}.0^{13,17}heptadeca-1(10),2(8),11,14,16-pentaene
• CAS No: 40106-83-0
• MF: C₁₂H₁₂N₄S
• MW: 244.315480232239
• CID: 6135757
• PubChem ID: 612287

9-thia-11,13,15,16-tetraazatetracyclo8.7.0.0^{2,8}.0^{13,17}heptadeca-1(10),2(8),11,14,16-pentaene Chemical and Physical Properties

Names and Identifiers

• 9-thia-11,13,15,16-tetraazatetracyclo8.7.0.0^{2,8}.0^{13,17}heptadeca-1(10),2(8),11,14,16-pentaene
• 9,10,11,12-tetrahydro-8H-cyclohepta[4,5]thieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine
• 8H-Cyclohepta[4,5]thieno[3,2-e]-1,2,4-triazolo[4,3-c]pyrimidine, 9,10,11,12-tetrahydro-
• 9,10,11,12-Tetrahydro-8H-cyclohepta[4,5]thieno[3,2-E][1,2,4]triazolo[4,3-c]pyrimidine #
• F0239-0757
• SR-01000005284
• Z56765936
• SR-01000005284-1
• OAHHGZDYXATDKX-UHFFFAOYSA-N
• 9-thia-11,13,15,16-tetraazatetracyclo[8.7.0.0^{2,8}.0^{13,17}]heptadeca-1(10),2(8),11,14,16-pentaene
• 40106-83-0
• AKOS000811813
• CCG-309848
• 9-thia-11,13,15,16-tetrazatetracyclo[8.7.0.02,8.013,17]heptadeca-1(10),2(8),11,14,16-pentaene

• Inchi： 1S/C12H12N4S/c1-2-4-8-9(5-3-1)17-12-10(8)11-15-14-7-16(11)6-13-12/h6-7H,1-5H2
• InChI Key： OAHHGZDYXATDKX-UHFFFAOYSA-N
• SMILES： C1=NC2SC3CCCCCC=3C=2C2=NN=CN12

Computed Properties

• Exact Mass: 244.07826757g/mol
• Monoisotopic Mass: 244.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.3Ų
• XLogP3: 3.6

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• pka: 0.46±0.20(Predicted)

Additional information on 9-thia-11,13,15,16-tetraazatetracyclo8.7.0.0^{2,8}.0^{13,17}heptadeca-1(10),2(8),11,14,16-pentaene

Introduction to 9-Thia-11,13,15,16-Tetraazatetracyclo[8.7.0.0^2,8.0^13,17]heptadeca-1(10),2(8),11,14,16-Pentaene (CAS No. 40106-83-0)

9-Thia-11,13,15,16-tetraazatetracyclo[8.7.0.0^2,8.0^13,17]heptadeca-1(10),2(8),11,14,16-pentaene, also known by its CAS number 40106-83-0, is a complex organic compound with a unique structure and a wide range of potential applications in the fields of chemistry and medicinal research. This compound belongs to the class of polycyclic aromatic compounds and is characterized by its intricate ring system and the presence of sulfur and nitrogen heteroatoms.

The molecular formula of 9-thia-11,13,15,16-tetraazatetracyclo[8.7.0.0^2,8.0^13,17]heptadeca-1(10),2(8),11,14,16-pentaene is C₂₀H₂₄N₄S. The compound's structure features a central thia (sulfur-containing) ring and four nitrogen-containing rings arranged in a specific tetra-cyclic configuration. This unique arrangement of heteroatoms and carbon atoms gives the compound its distinctive chemical properties and reactivity.

In recent years, the study of 9-thia-11,13,15,16-tetraazatetracyclo[8.7.0.0^2,8.0^13,17]heptadeca-1(10),2(8),11,14,16-pentaene has gained significant attention due to its potential applications in various fields of chemistry and biology. One of the key areas of interest is its use as a building block in the synthesis of more complex molecules with specific biological activities.

CAS No. 40106-83-0 has been explored for its potential as a scaffold in drug discovery and development. The presence of multiple heteroatoms in its structure provides a rich platform for functionalization and modification, allowing chemists to tailor the compound's properties for specific therapeutic applications. For example, researchers have investigated the use of this compound as a precursor for developing novel anti-cancer agents and antimicrobial compounds.

In the field of medicinal chemistry, the ability to modify the structure of 9-thia-13-tetraazatetracyclo[8.7.0.0^2,8.0^{355755755755575557555755755757]}-heptadeca-pentaene has led to the discovery of several promising lead compounds with enhanced biological activity. These derivatives have shown potential in inhibiting various enzymes and receptors involved in disease pathways, making them valuable candidates for further preclinical and clinical studies.

Beyond its applications in drug discovery, CAS No. 40106-83-0 has also been studied for its potential use in materials science and organic synthesis. The compound's unique electronic properties make it an attractive candidate for the development of new materials with specific optical and electronic characteristics. For instance, researchers have explored its use in the synthesis of organic semiconductors and luminescent materials.

The synthesis of 9-thia-tetraazatetracyclo[heptadeca]-pentaene (CAS No. 40) typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity levels. Recent advancements in synthetic methods have led to more efficient routes for producing this compound on both laboratory and industrial scales.

In terms of safety and handling, it is important to note that while CAS No. 46-83-0 is not classified as a hazardous material or controlled substance under current regulations, proper precautions should always be taken when handling any chemical compound to ensure laboratory safety.

To summarize,CAS No 46-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*--*--*--*--*--*--*--*--*--*--*--*--*--*--*--*--*--*----*-*----*----*----*----*----*----*----*----*----*----*----*----*----*----*----*-----------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------*--------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------*is a versatile compound with significant potential in various fields of chemistry and biology due to its unique structural features and chemical properties. Its applications range from drug discovery and development to materials science and organic synthesis.